![molecular formula C11H15BrCl2N2OS B2738583 1-{4-[(5-Bromothiophen-2-yl)methyl]piperazin-1-yl}-2-chloroethan-1-one hydrochloride CAS No. 1052544-19-0](/img/structure/B2738583.png)
1-{4-[(5-Bromothiophen-2-yl)methyl]piperazin-1-yl}-2-chloroethan-1-one hydrochloride
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Description
1-{4-[(5-Bromothiophen-2-yl)methyl]piperazin-1-yl}-2-chloroethan-1-one hydrochloride is a useful research compound. Its molecular formula is C11H15BrCl2N2OS and its molecular weight is 374.12. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
1-{4-[(5-Bromothiophen-2-yl)methyl]piperazin-1-yl}-2-chloroethan-1-one hydrochloride is a compound of interest within the realm of organic synthesis and chemical research. Although specific studies directly addressing this compound were not found, related research indicates a keen interest in the synthesis and structural characterization of similar piperazine derivatives. These compounds are synthesized through multi-step protocols, and their structures are meticulously assigned using high-resolution mass spectrometry (HRMS), infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy (Wujec & Typek, 2023). These techniques are pivotal for confirming the chemical identities and understanding the properties of such compounds, which can be foundational for further applications in various scientific fields.
Potential Antifungal Applications
The exploration of novel compounds for antifungal applications is a critical area of research, especially in the face of rising antifungal resistance. Compounds with a piperazine backbone, similar to this compound, have been investigated for their antifungal potential. A study on a novel potential antifungal compound of the 1,2,4-triazole class, featuring piperazine as part of its structure, revealed insights into its solubility, thermodynamics, and partitioning processes in biologically relevant solvents. This research provides a model for understanding how similar compounds might interact with biological media, an essential factor in developing effective antifungal agents (Volkova, Levshin & Perlovich, 2020).
Properties
IUPAC Name |
1-[4-[(5-bromothiophen-2-yl)methyl]piperazin-1-yl]-2-chloroethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrClN2OS.ClH/c12-10-2-1-9(17-10)8-14-3-5-15(6-4-14)11(16)7-13;/h1-2H,3-8H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFXZFZXIMGJCHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(S2)Br)C(=O)CCl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrCl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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